Cas no 1804143-12-1 (Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate
• CAS No: 1804143-12-1
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4957845
• Update Time: 2025-10-22

Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate

• Inchi： 1S/C15H20O5/c1-3-19-14(17)9-8-11-6-5-7-12(13(11)10-16)15(18)20-4-2/h5-7,16H,3-4,8-10H2,1-2H3
• InChI Key： NPXHQVOVCWYWSX-UHFFFAOYSA-N
• SMILES： OCC1C(C(=O)OCC)=CC=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 72.8

Additional information on Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate

Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate (CAS No. 1804143-12-1): A Comprehensive Overview

Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate, identified by its CAS number 1804143-12-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical research. The structural motif of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate incorporates a benzoate core, which is a well-documented scaffold in medicinal chemistry, alongside functional groups that suggest versatile reactivity and biological activity.

The benzoate moiety is a cornerstone in the design of pharmacophores, owing to its stability and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate, the presence of an ethoxy group at the third position and a hydroxymethyl group at the second position introduces additional layers of functionality. These groups not only enhance the solubility and metabolic stability of the compound but also provide sites for further derivatization, making it a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structurally diverse compounds in drug discovery. The< strong>Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate molecule has been subjected to virtual screening protocols to identify potential binding interactions with enzymes and receptors relevant to various diseases. Studies indicate that the compound exhibits promising affinities for targets involved in inflammatory pathways, making it a candidate for further exploration in anti-inflammatory drug development.

In vitro studies have begun to elucidate the mechanistic aspects of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate. Initial experiments suggest that the compound may modulate the activity of cytoprotective enzymes by interacting with their active sites. This interaction could potentially lead to enhanced cellular protection against oxidative stress, a mechanism relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxymethyl group, in particular, has been identified as a key player in these interactions, contributing to hydrogen bonding networks that stabilize enzyme-substrate complexes.

The synthesis of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including esterification, alkylation, and oxidation reactions. However, recent methodologies have focused on greener approaches, leveraging biocatalysis and flow chemistry to improve yield and reduce environmental impact. These innovations align with the broader pharmaceutical industry's push toward sustainable manufacturing practices.

The pharmacokinetic profile of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate is another area of active investigation. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that the compound could be suitable for oral administration. The ethoxy group contributes to metabolic stability by resisting hydrolysis under physiological conditions, while the benzoate moiety enhances binding affinity through hydrophobic interactions with plasma proteins.

Future research directions for Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate include exploring its role in disease models and conducting more extensive toxicological assessments. By integrating high-throughput screening technologies with structure-based drug design principles, researchers aim to optimize analogs with enhanced potency and selectivity. The compound's versatility as a building block for more complex molecules makes it an indispensable asset in modern drug discovery pipelines.

The impact of computational tools on the study of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate cannot be overstated. Advanced algorithms predict its interaction with biological targets with remarkable accuracy, enabling researchers to prioritize experimental efforts effectively. These predictions are further validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing a comprehensive understanding of its molecular behavior.

In conclusion, Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(hydroxymethyl)benzoate (CAS No. 1804143-12-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer multiple avenues for therapeutic intervention, while its synthetic accessibility ensures scalability for industrial applications. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in the development of next-generation pharmaceuticals.